Cas no 898464-82-9 (N-(5-chloro-2-methoxyphenyl)-2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-triene-7-sulfonamide)

• Product Name: N-(5-chloro-2-methoxyphenyl)-2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-triene-7-sulfonamide
• CAS No: 898464-82-9
• MF: C₁₉H₁₉ClN₂O₄S
• MW: 406.883162736893
• CID: 5485323
• Update Time: 2025-10-30

N-(5-chloro-2-methoxyphenyl)-2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-triene-7-sulfonamide Chemical and Physical Properties

Names and Identifiers

• WOHCAQKBHSSQCJ-UHFFFAOYSA-N
• N-(5-chloro-2-methoxyphenyl)-2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-triene-7-sulfonamide

• Inchi： 1S/C19H19ClN2O4S/c1-26-17-6-5-14(20)11-16(17)21-27(24,25)15-9-12-3-2-8-22-18(23)7-4-13(10-15)19(12)22/h5-6,9-11,21H,2-4,7-8H2,1H3
• InChI Key： WOHCAQKBHSSQCJ-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C([H])C(=C(C=1[H])N([H])S(C1C([H])=C2C([H])([H])C([H])([H])C(N3C([H])([H])C([H])([H])C([H])([H])C(C=1[H])=C32)=O)(=O)=O)OC([H])([H])[H]

Additional information on N-(5-chloro-2-methoxyphenyl)-2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-triene-7-sulfonamide

N-(5-Chloro-2-methoxyphenyl)-2-oxo-1-azatricyclo[7.3.1.0^5,13]trideca-5,7,9(13)-triene-7-sulfonamide (CAS No. 898464-82-9): A Comprehensive Overview

N-(5-Chloro-2-methoxyphenyl)-2-oxo-1-azatricyclo[7.3.1.0^5,13]trideca-5,7,9(13)-triene-7-sulfonamide (CAS No. 898464-82-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, exhibits a unique structure and a range of potential biological activities that make it a subject of ongoing investigation.

The structure of N-(5-Chloro-2-methoxyphenyl)-2-oxo-1-azatricyclo[7.3.1.0^5,13]trideca-5,7,9(13)-triene-7-sulfonamide is characterized by a tricyclic core with a sulfonamide functional group attached to the 7-position of the tricyclic system. The presence of a chloro substituent and a methoxy group on the phenyl ring adds to the compound's complexity and influences its physicochemical properties and biological activity.

Recent studies have focused on the pharmacological properties of this compound. One notable area of research is its potential as an antimicrobial agent. Studies have shown that N-(5-Chloro-2-methoxyphenyl)-2-oxo-1-azatricyclo[7.3.1.0^5,13]trideca-5,7,9(13)-triene-7-sulfonamide exhibits significant antibacterial activity against both Gram-positive and Gram-negative bacteria, making it a promising candidate for the development of new antibiotics.

In addition to its antimicrobial properties, this compound has also been investigated for its anti-inflammatory effects. Research has demonstrated that N-(5-Chloro-2-methoxyphenyl)-2-oxo-1-azatricyclo[7.3.1.0^5,13]trideca-5,7,9(13)-triene-7-sulfonamide can effectively reduce inflammation in various models of inflammatory diseases, suggesting its potential as a therapeutic agent for conditions such as arthritis and other inflammatory disorders.

The mechanism of action of N-(5-Chloro-2-methoxyphenyl)-2-oxo-1-azatricyclo[7.3.1.0^5,13]trideca-5,7,9(13)-triene-7-sulfonamide is not yet fully understood but is believed to involve multiple pathways. Studies have suggested that the compound may interact with specific enzymes or receptors involved in bacterial cell wall synthesis or inflammatory signaling pathways.

In terms of synthesis, the preparation of N-(5-Chloro-2-methoxyphenyl)-2-oxo-1-azatricyclo[7.3.1.0^5,13]trideca-5,7,9(13)-triene-7-sulfonamide involves several steps and requires careful control of reaction conditions to ensure high yield and purity. Recent advancements in synthetic methods have led to more efficient and scalable processes for the production of this compound.

The pharmacokinetic properties of N-(5-Chloro-2-methoxyphenyl)-2-oxo-1-azatricyclo[7.3.1.0^5,13]trideca-5,7,9(13)-triene-7-sulfonamide have also been studied to assess its suitability for therapeutic use. Preliminary data indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for developing effective drug formulations.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(5-Chloro-2-methoxyphenyl)-2-oxo-1-azatricyclo[7.3.1.0^5,13]trideca-5,7,9(13)-triene-7-sulfonamide in human subjects. Early results from phase I trials have shown promising outcomes with no significant adverse effects reported at therapeutic doses.

The future outlook for N-(5-Chloro-2-methoxyphenyl)-2-oxy-octahydrocyclopenta[a]cyclopropa[c]pyrrole-carbonitrile (CAS No. 898464-82) is promising as it continues to be a focus of research in both academic and industrial settings. Its unique structure and diverse biological activities make it a valuable candidate for further development into novel therapeutic agents.

In conclusion, N-(5-Chloro--methoxyphenyl)--oxo--azatricyclo[][]trideca---triene--sulfonamide (CAS No.) represents an exciting area of research in medicinal chemistry with potential applications in antimicrobial and anti-inflammatory therapies. Ongoing studies will likely uncover more about its mechanisms of action and optimize its use in clinical settings.